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Executive Summary

Octyl acetate, an ester of 1-octanol and acetic acid, is a widely used compound in various
industries, including as a flavoring agent and in the formulation of fragrances. Its environmental
fate is of significant interest to ensure its safe use and disposal. This technical guide provides a
comprehensive overview of the environmental fate and biodegradation of octyl acetate, based
on publicly available data and predictive models.

The primary route of environmental degradation for octyl acetate is predicted to be rapid
biodegradation. While specific experimental data from standardized tests like the OECD 301
series for octyl acetate are not readily available in the public domain, predictive models and
data from structurally similar long-chain alkyl acetates strongly indicate that it is readily
biodegradable. The initial step in its biodegradation is the enzymatic hydrolysis of the ester
bond to form 1-octanol and acetic acid, both of which are readily biodegradable substances.

Abiotic degradation pathways, including hydrolysis and photolysis, are considered to be of
minor importance compared to biodegradation. Atmospheric degradation, however, is expected
to be a relevant removal mechanism for any octyl acetate that partitions to the atmosphere,
with an estimated half-life of approximately 1 to 1.5 days.

Due to its moderate octanol-water partition coefficient (Log K_ow ), octyl acetate is expected
to have a tendency to adsorb to soil and sediment. However, its rapid biodegradability is

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b031320?utm_src=pdf-interest
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

anticipated to prevent long-term persistence and bioaccumulation in the environment. Specific
ecotoxicity data for aquatic organisms is limited in publicly accessible literature, necessitating a
cautious approach to its environmental risk assessment. This guide summarizes the available
quantitative data, details relevant experimental protocols, and provides visualizations to aid in
understanding the environmental behavior of octyl acetate.

Chemical Identity and Physicochemical Properties

Octyl acetate (CAS No: 112-14-1) is the ester formed from 1-octanol and acetic acid.[1] It is a
colorless liquid with a characteristic fruity odor.[2][3] A summary of its key physicochemical
properties is presented in Table 1.

Property Value Reference(s)
Molecular Formula C10H2002 [2]

Molecular Weight 172.27 g/mol [2]

Boiling Point 211 °C [4]

Melting Point -38.5°C [2]

Density 0.867 g/mL at 25 °C [1]

Vapor Pressure 0.4 mmHg at 25 °C [2][3]

Water Solubility 18 mg/L at 29.7 °C [4]

Log K_ow_ (Octanol-Water )
N o 3.81 (estimated) [5]
Partition Coefficient)

Environmental Fate

The environmental fate of a chemical is governed by its partitioning between different
environmental compartments (air, water, soil, and sediment) and the degradation processes
that occur within each compartment.

Abiotic Degradation
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Abiotic degradation processes are those that do not involve microorganisms. For octyl
acetate, the key abiotic degradation pathways are hydrolysis, photolysis, and atmospheric
degradation.

Hydrolysis is the chemical breakdown of a substance by reaction with water. As an ester, octyl
acetate can be hydrolyzed to its constituent alcohol (1-octanol) and carboxylic acid (acetic
acid), as depicted in the following reaction:

CH3COO(CHz2)7CHs + H20 — CH3(CH2)70H + CH3COOH

The rate of ester hydrolysis is dependent on pH and temperature. It is generally slow at neutral
pH and is catalyzed by both acidic and alkaline conditions.[6] While specific experimental
hydrolysis rate constants for octyl acetate are not readily available, the general principles of
ester hydrolysis suggest that this process will contribute to its degradation in the environment,
particularly in alkaline waters.

Direct photolysis, the degradation of a molecule by direct absorption of light, is not expected to
be a significant degradation pathway for octyl acetate as it does not contain chromophores
that absorb light in the environmentally relevant UV spectrum (>290 nm). Indirect photolysis,
mediated by reaction with photochemically generated reactive species such as hydroxyl
radicals in water, may occur, but is expected to be a minor degradation pathway compared to
biodegradation.

For octyl acetate that partitions to the atmosphere, the primary degradation mechanism is
reaction with photochemically produced hydroxyl (*OH) radicals. The estimated atmospheric
half-life for this reaction is in the range of 1 to 1.5 days, indicating that it will be relatively quickly
removed from the air.

Biotic Degradation

Biodegradation, the breakdown of organic matter by microorganisms, is the most significant
environmental degradation process for octyl acetate.

In the presence of oxygen, octyl acetate is expected to be readily biodegradable. Predictive
models, such as the BIOWIN model from the EPI (Estimation Program Interface) Suite™,
predict that octyl acetate is readily biodegradable. The biodegradation pathway is initiated by
the enzymatic hydrolysis of the ester linkage by esterases, which are ubiquitous in the
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environment, to yield 1-octanol and acetic acid. Both of these metabolites are readily
biodegradable and are further mineralized to carbon dioxide and water.

While a specific ready biodegradability study for octyl acetate under OECD 301 guidelines
was not found in the public domain, data for analogous long-chain alkyl acetates, such as cetyl
acetate and isostearyl acetate, show that they are readily biodegradable, achieving >60%
degradation in 28 days in OECD 301B and 301F tests, respectively. This provides strong
evidence to support the conclusion that octyl acetate is also readily biodegradable.

Under anaerobic conditions (in the absence of oxygen), the biodegradation of octyl acetate is
also expected to occur, although likely at a slower rate than under aerobic conditions. The initial
hydrolysis to 1-octanol and acetic acid can proceed anaerobically. The resulting metabolites
can then be further degraded through anaerobic pathways, ultimately leading to the formation
of methane and carbon dioxide.

Ecotoxicity

Ecotoxicity data is crucial for assessing the potential environmental risk of a substance. While
some safety data sheets classify octyl acetate as harmful to aquatic life, specific, publicly
available data on its acute and chronic toxicity to fish, daphnia, and algae is limited. One safety
data sheet indicates that it contains no substances known to be hazardous to the environment
or that are not degradable in wastewater treatment plants.[7]

Endpoint Species Value Reference(s)

Acute Oral Toxicity

Rat 3 g/k 1
(LDso) a/kg [1]

Acute Dermal Toxicity

Rabbit > 5000 mg/k 1
(LDso) g/kg [1]

Acute Fish Toxicity
(LCso, 96h)

Data not available

Acute Daphnia
Toxicity (ECso, 48h)

Data not available

Algae Toxicity (ECso,
72h)

Data not available
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Given the lack of specific aquatic toxicity data, a precautionary approach should be taken when
considering the potential environmental impact of octyl acetate.

Experimental Protocols

Standardized experimental protocols are used to assess the biodegradability and
environmental fate of chemicals. The following sections describe the methodologies for key
experiments relevant to octyl acetate.

Ready Biodegradability - OECD 301

The OECD 301 guidelines describe a series of six screening tests for determining the ready
biodegradability of organic chemicals in an aerobic aqueous medium.[8] These tests are
stringent and a "pass" result indicates that the substance will likely be rapidly and completely
biodegraded in the environment.[7]

General Principles:

» A solution or suspension of the test substance in a mineral medium is inoculated with
microorganisms from a source such as activated sludge from a wastewater treatment plant.

[8]
o The mixture is incubated under aerobic conditions in the dark or diffuse light for 28 days.[8]

» Biodegradation is followed by measuring parameters such as dissolved organic carbon
(DOC) removal, CO:2 evolution, or oxygen consumption.[8]

e A substance is considered readily biodegradable if it reaches a pass level of 60% of the
theoretical maximum for COz evolution or oxygen consumption, or 70% for DOC removal,
within a 10-day window during the 28-day test period.[8]

Commonly Used Methods:

o OECD 301B: COz2 Evolution Test (Modified Sturm Test): Biodegradation is determined by
measuring the amount of CO2z produced. This method is suitable for non-volatile, water-
soluble, and poorly soluble compounds.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o OECD 301D: Closed Bottle Test: The depletion of dissolved oxygen is measured in sealed
bottles containing the test substance and inoculum. This test is suitable for soluble and non-
volatile compounds.

o OECD 301F: Manometric Respirometry Test: The oxygen consumption is measured by the
pressure change in a closed respirometer. This method is suitable for both soluble and
insoluble compounds.

Hydrolysis as a Function of pH - OECD 111

This test guideline is designed to determine the rate of hydrolysis of a chemical as a function of
pH.

Methodology:
 Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.[2]
e Aknown concentration of the test substance is added to each buffer solution.[2]

e The solutions are incubated at a constant temperature (e.g., 50°C to accelerate the reaction,
with results extrapolated to 25°C).[2]

o Samples are taken at various time intervals and the concentration of the test substance is
determined by a suitable analytical method (e.g., chromatography).

The rate of hydrolysis and the half-life of the substance are calculated for each pH value.

Visualizations
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Caption: Proposed aerobic biodegradation pathway of octyl acetate.
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Caption: General experimental workflow for a ready biodegradability test (OECD 301B).
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Caption: Conceptual overview of the environmental fate of octyl acetate.

Conclusion

Octyl acetate is expected to be readily biodegradable in the environment, with its primary
degradation pathway being enzymatic hydrolysis to 1-octanol and acetic acid, followed by
further mineralization. While specific quantitative data on its biodegradation rate and aquatic
toxicity are limited in the public domain, evidence from structurally similar compounds and
predictive models supports the conclusion that it is unlikely to persist or bioaccumulate. Its
moderate potential for adsorption to soil and sediment is offset by its rapid biodegradation. The
main abiotic degradation pathway of relevance is atmospheric degradation for the fraction of
octyl acetate that may volatilize. Further experimental studies under standardized guidelines
would be beneficial to provide definitive quantitative data on its biodegradation and ecotoxicity,
thereby refining its environmental risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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